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Introduction
Germanium monoxide (GeO), a compound of germanium in the +2 oxidation state, stands as a significant material in the landscape of semiconduct

Historical Perspective: From Prediction to Synthesis
The journey to the synthesis of Germanium monoxide began with the prediction and discovery of Germanium itself. In 1869, Dmitri Mendeleev, in hi

While Germanium dioxide (GeO₂) was characterized early on, the existence of the monoxide was a subject of scientific inquiry for several decades. It
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Reaction of Germanium with Water Vapor

Another reported method for the formation of Germanium monoxide is the reaction of single-crystalline Germaniu

Experimental Protocol:
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Reactant: A single-crystalline Germanium wafer is used as the starting material.

Reaction Conditions: The Germanium wafer is exposed to water vapor at a controlled pressure and temperature.

[5]3.  Product Collection: The gaseous GeO can be transported to a cooler substrate where it disproportionat

[5]

Quantitative Data on Synthesis Methods

Synthesis Method

Solid-State Reaction

Hydrogen Reduction

Gas-Phase Synthesis

Reaction with Water Vapor

Conclusion

The synthesis of Germanium monoxide has evolved from early high-temperature solid-state reactions to more cont

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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